![molecular formula C10H14FNO B1475123 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine CAS No. 1566917-40-5](/img/structure/B1475123.png)
2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine
Overview
Description
The compound “2-(4-Ethoxyphenyl)ethanol” is used as a pharmaceutical intermediate . It is soluble in water and stable under normal temperatures and pressures .
Synthesis Analysis
While specific synthesis methods for “2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine” were not found, similar compounds like “2-(4-Ethoxyphenyl)ethanol” and “2-(4-Ethoxyphenyl)ethylamine” have been synthesized and used in various research applications .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using density functional theory calculations . These studies often compare theoretical results with experimental observations.Scientific Research Applications
Synthesis and Characterization
- Patel, Gandhi, and Sharma (2010) discussed the preparation of novel compounds, including derivatives of 4-(4-ethoxyphenyl)-1-phenylpyridine-2,6(1H,5H)-dione, which were evaluated for antimicrobial activity. This synthesis pathway potentially involves or relates to compounds similar to 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine in its synthesis or application steps (Patel, Gandhi, & Sharma, 2010).
- Bradshaw et al. (2002) investigated the antitumor properties of novel 2-(4-aminophenyl)benzothiazoles, highlighting the importance of functional groups similar to those in this compound for medicinal chemistry applications, specifically in enhancing water solubility and biological activity of lipophilic drugs through amino acid conjugation (Bradshaw et al., 2002).
Applications in Material Science
- Gao et al. (2016) developed a fluorescent sensor based on aggregation-induced emission (AIE) properties for the detection of amine vapors, showcasing the application of amine-functionalized compounds in environmental monitoring and safety (Gao et al., 2016).
Advanced Chemical Applications
- Thvedt et al. (2010) explored the enantioenriched synthesis of 1-aryl-2-fluoroethylamines, demonstrating the utility of fluoro and ethoxy functional groups in achieving high enantiomeric excess in synthetic chemistry. This study underlines the significance of compounds like this compound in the context of developing chiral molecules with potential pharmacological activities (Thvedt, Fuglseth, Sundby, & Hoff, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine.
Mode of Action
It’s worth noting that similar compounds, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may interact with its targets in a way that results in a broad spectrum of biological activities.
Biochemical Pathways
Similar compounds such as indole derivatives have been found to affect a variety of biological pathways
Result of Action
Similar compounds such as indole derivatives have been found to possess various biological activities , suggesting that this compound may have a broad range of molecular and cellular effects.
Properties
IUPAC Name |
2-(4-ethoxyphenyl)-2-fluoroethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FNO/c1-2-13-9-5-3-8(4-6-9)10(11)7-12/h3-6,10H,2,7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFSFHADFYNBVDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(CN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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